55399-92-3; 55399-93-4; 781658-23-9

4-Hydroxyisoleucine

• CAS RN:
• 55399-92-3; 55399-93-4; 781658-23-9

• Formula:
• C6H13NO3

• InChI:
• InChI=1S/C6H13NO3/c1-3(4(2)8)5(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t3-,4?,5-/m0/s1

• InChIKey:
• OSCCDBFHNMXNME-DSDZBIDZSA-N

• 4-Hydroxy-L-isoleucine is an isoleucine derivative.

4-Hydroxyisoleucine

In Stock

• CAS RN:
• 781658-23-9

• Formula:
• C6H13NO3

• InChI:
• InChI=1S/C6H13NO3/c1-3(4(2)8)5(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t3-,4?,5-/m0/s1

• InChIKey:
• OSCCDBFHNMXNME-DSDZBIDZSA-N

• 4-Hydroxy-L-isoleucine is an isoleucine derivative.

Hydroxyisoleucine

In Stock

• CAS RN:
• 55399-93-4

• Formula:
• C6H13NO3

• InChI:
• InChI=1S/C6H13NO3/c1-3(4(2)8)5(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t3-,4-,5-/m0/s1

• InChIKey:
• OSCCDBFHNMXNME-YUPRTTJUSA-N

• 4-Hydroxyisoleucine is an amino acid that has been found in fenugreek (T. foenum graecum) seeds and has antidiabetic activity. It increases glucose-stimulated insulin release from isolated rat islets and isolated perfused rat pancreas when used at a concentration of 200 μM. In vivo, 4-hydroxyisoleucine increases PI3K activity in muscle and liver in rats when administered at a dose of 18 mg/kg and in muscle in a rat model of type 2 diabetes induced by nicotinamide and streptozotocin (STZ; ) when administered at 25 mg/kg. 4-Hydroxyisoleucine (50 mg/kg per day for four weeks) decreases plasma glucose, triglyceride, LDL, HDL, and cholesterol levels in an STZ-induced rat model of type 1 diabetes.
  ID-1101, also known as Hydroxyisoleucine, is an insulin sensitizer potentially for the treatment of obesity and type 2 diabetes. It is an amino acid extracted from fenugre...